2-Amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C10H6FN3S/c11-7-3-1-6(2-4-7)9-8(5-12)15-10(13)14-9/h1-4H,(H2,13,14)
• InChI Key: BYCWHBXYLJAAEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(SC(=N2)N)C#N)F
• Molecular Formula: C10H6FN3S
• Molecular Weight: 219.24 g/mol

Description

2-Amino-4-(4-fluorophenyl)-1,3-thiazole-5-carbonitrile is a useful research compound. Its molecular formula is C10H6FN3S and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluorobenzoylacetonitrile (50 g, 306 mmol, 1 eq.) in EtOH (600 mL) was added pyridine (24.7 mL, 306 mmol, 1 eq.). The resulting mixture was stirred at 70° C. for 15 min then cooled to r.t. A previously stirred suspension of thiourea (46.7 g, 613 mmol, 2 eq.) and iodine (77.8 g, 306 mmol, 1 eq.) in EtOH (300 mL) was then slowly added. After 1 h at r.t. a cold 1 M Na2S2O3 solution (360 mL) was added under stirring. The resulting precipitate was filtered, washed with water, and finally dried under vacuo to afford 2-Amino-4-(4-fluoro-phenyl)-thiazole-5-carbonitrile.